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Compound of Interest

Compound Name: Carmichasine B

Cat. No.: B15595148

Get Quote

Note on Nomenclature: The compound "Carmichasine B" is not found in the scientific

literature. This document pertains to Carmustine, also known as BCNU (N,N'-bis(2-chloroethyl)-

N-nitrosourea), a widely studied alkylating agent. It is presumed that "Carmichasine B" was a

typographical error.

Introduction: Carmustine is a highly lipid-soluble nitrosourea compound used in the

chemotherapy of various cancers, most notably malignant brain tumors like glioblastoma

multiforme, due to its ability to cross the blood-brain barrier.[1][2] In vivo experimental models

are crucial for evaluating the efficacy, pharmacokinetics, and toxicity of Carmustine and its

novel formulations or combination therapies. The selection of an appropriate animal model is

critical and depends on the specific research question.

Mechanism of Action: Carmustine exerts its cytotoxic effects primarily through the alkylation

and cross-linking of DNA and RNA.[3][4] Upon administration, it undergoes spontaneous

decomposition to form reactive intermediates that covalently bind to nucleophilic sites on DNA

bases, particularly the O6 and N7 positions of guanine.[4] This leads to the formation of

interstrand and intrastrand DNA cross-links, which inhibit DNA replication and transcription,

ultimately triggering cell cycle arrest and apoptosis.[1][4] Additionally, Carmustine can
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carbamoylate proteins, including glutathione reductase, which may contribute to its antitumor

activity and toxicity.[3]

Diagram of Carmustine's Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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